Cas no 289902-88-1 (2-(3,4-Dimethylbenzyl)propane-1,3-diol)

2-(3,4-Dimethylbenzyl)propane-1,3-diol structure
289902-88-1 structure
Product Name:2-(3,4-Dimethylbenzyl)propane-1,3-diol
CAS No:289902-88-1
MF:C12H18O2
MW:194.270123958588
CID:239058
PubChem ID:18407349
Update Time:2025-04-19

2-(3,4-Dimethylbenzyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethylbenzyl)propane-1,3-diol
    • 1,3-Propanediol, 2-[(3,4-dimethylphenyl)methyl]-
    • 2-[(3,4-dimethylphenyl)methyl]propane-1,3-diol
    • I01-9384
    • 289902-88-1
    • AKOS015891448
    • FT-0725175
    • DTXSID20593469
    • A819707
    • 2-[(3,4-Dimethylphenyl)methyl]-1,3-propanediol
    • 2-[(3, 4-dimethylphenyl)methyl]propane-1, 3-diol
    • SCHEMBL6377004
    • SB84289
    • Inchi： 1S/C12H18O2/c1-9-3-4-11(5-10(9)2)6-12(7-13)8-14/h3-5,12-14H,6-8H2,1-2H3
    • InChI Key： ZLYNNDYPVKXKLE-UHFFFAOYSA-N
    • SMILES： OCC(CO)CC1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 194.13100
  • Monoisotopic Mass: 194.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.06
  • Boiling Point: 362.2°C at 760 mmHg
  • Flash Point: 174.6°C
  • Refractive Index: 1.543
  • PSA: 40.46000
  • LogP: 1.44670

2-(3,4-Dimethylbenzyl)propane-1,3-diol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-(3,4-Dimethylbenzyl)propane-1,3-diol Pricemore >>

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2-(3,4-Dimethylbenzyl)propane-1,3-diol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:289902-88-1)2-(3,4-Dimethylbenzyl)propane-1,3-diol
Order Number:A819707
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):203.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:289902-88-1)2-(3,4-Dimethylbenzyl)propane-1,3-diol
A819707
Purity:99%
Quantity:1g
Price ($):203.0
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